665-66-7

Amantadine hydrochloride

In Stock

• CAS RN:
• 665-66-7

• Formula:
• C10H17N.HCl

• InChI:
• InChI=1S/C10H17N.ClH/c11-10-4-7-1-8(5-10)3-9(2-7)6-10;/h7-9H,1-6,11H2;1H

• InChIKey:
• WOLHOYHSEKDWQH-UHFFFAOYSA-N

• Antiviral agent. Dopaminergic agent. Binds to M2 proton-selective ion channel of influenza. Uncompetitive NMDA receptor antagonist. Inhibits dopamine reuptake and induces D2 and D3 upregulation. Shows antiviral, antiparkinsonian and neuroprotective effects in vivo. Orally active.
  Amantadine is an NMDA receptor antagonist with IC50 values of 0.93, 0.82, and 0.47 μM at -70 mV for NR1-1a/NR2A, NR1-1a/NR2B, and NR1-1a/NR2D subunit-containing recombinant receptors, respectively, expressed in HEK293 cells. It blocks the influenza A M2 proton channel (IC50 = 16 μM for the recombinant channel expressed in Xenopus oocytes) and inhibits cytotoxicity induced by the influenza A strains H1N1 and H3N2 in MDCK cells (EC50s = 34 and 0.84 μM, respectively). It also improves the survival of mice infected with influenza A when administered 24 hours following viral challenge at a dose of 1...

Magnesium monoperoxyphthalate

In Stock

• CAS RN:
• 84665-66-7

• Formula:
• C16H10MgO10

• InChI:
• InChI=1S/C8H6O5.Mg.6H2O/c9-7(10)5-3-1-2-4-6(5)8(11)13-12;;;;;;;/h1-4,12H,(H,9,10);;6*1H2/q;+2;;;;;;/p-2

• InChIKey:
• PIOZZBNFRIZETM-UHFFFAOYSA-L

• Magnesium monoperoxyphthalate, also known as Magnesium monoperoxyphthalate, is a useful research compound. Its molecular formula is C16H10MgO10 and its molecular weight is 386.55 g/mol. The purity is usually 95%.